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Compound of Interest

Compound Name:
Diethylphosphoramidous

dichloride

Cat. No.: B086145 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Diethylphosphoramidous dichloride (CAS No: 1069-08-5), ensuring the safety of laboratory

personnel and compliance with regulations. The following procedures are designed for

researchers, scientists, and drug development professionals.

Immediate Safety Precautions & Handling
Before beginning any disposal procedure, it is critical to understand the hazards associated

with Diethylphosphoramidous dichloride. This substance is a corrosive and combustible

liquid that reacts violently with water, liberating toxic gases.[1][2][3] It causes severe skin burns

and eye damage.[4][5]

Required Personal Protective Equipment (PPE):

Eye Protection: Face shield and safety glasses approved under appropriate government

standards (e.g., NIOSH in the US or EN 166 in the EU).[2]

Hand Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to

use.[2]

Body Protection: Wear protective clothing.[1][3] Contaminated clothing should be removed

immediately and washed before reuse.[1][3]
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Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood.[2] If necessary, use a respirator with a suitable filter (e.g., type ABEK (EN14387)).[6]

Handling & Storage:

Avoid all contact with skin, eyes, and clothing.[2][7]

Do not breathe vapors or mist.[1][7]

Handle under an inert gas like nitrogen and protect from moisture at all times.[1][7]

Keep the substance away from heat, sparks, open flames, and other ignition sources.[5][7]

Store in a tightly closed container in a dry, cool (2-8°C), and well-ventilated area.[1][7]

The storage area should be locked up or accessible only to authorized personnel.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative and physical properties of

Diethylphosphoramidous dichloride.

Property Value

CAS Number 1069-08-5[2][7][8]

Molecular Formula C₄H₁₀Cl₂NP[2][3][4][8]

Molecular Weight 174.01 g/mol [4][8]

Appearance Clear colorless to light yellow liquid[3][8]

Boiling Point 179 °C (lit.)[2]

Density 1.196 g/mL at 25 °C (lit.)

Flash Point 83 °C / 181.4 °F (closed cup)[2]

Storage Temperature 2-8°C[6]
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Step-by-Step Disposal Procedure
Disposal of Diethylphosphoramidous dichloride and its contaminated materials must be

handled as hazardous waste.

Step 1: Preparation for Disposal

Ensure all required PPE is worn correctly.

Work within a certified chemical fume hood.

Have spill control materials (e.g., sand, silica gel, acid binder) readily available.[7][9] Do not

use water.[1][7]

Step 2: Managing Spills and Leaks

Evacuate: Keep non-essential personnel away from the spill area.[2][9]

Containment: Prevent the spill from entering drains.[2][7]

Absorb: Soak up the spill with an inert, dry absorbent material such as sand, earth, or silica

gel.[7][9]

Collection: Carefully sweep or shovel the absorbed material into a suitable, sealable, and

properly labeled container for hazardous waste.[2][7] Do not add water to the spill or the

container.[1][7]

Step 3: Disposing of Unused or Waste Product

Do Not Dispose Down the Drain: Under no circumstances should this chemical be disposed

of in the sewer system.[2][7]

Containerize Waste: Place surplus Diethylphosphoramidous dichloride or contaminated

materials (e.g., absorbent from a spill, contaminated labware) into a designated, tightly

sealed, and clearly labeled hazardous waste container.

Contact Professionals: The primary and recommended method of disposal is to contact a

licensed professional waste disposal service.[2] Offer surplus and non-recyclable solutions to
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a licensed disposal company.[2]

Incineration: As an alternative, the material may be burned in a chemical incinerator

equipped with an afterburner and scrubber, but this must be done by a licensed facility.[9]

Step 4: Decontamination

Thoroughly decontaminate any tools or surfaces that came into contact with the chemical

using appropriate procedures that do not involve water initially.

Wash hands and any exposed skin thoroughly after handling.[1][2]

Emergency First Aid Procedures
In case of exposure, seek immediate medical attention.[1][7][10]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration.[1][2][10]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected

skin area with plenty of water/shower.[1][7][10]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[1][2][7]

If Swallowed: Rinse mouth with water. DO NOT induce vomiting.[1][7][10]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the safe disposal of

Diethylphosphoramidous dichloride.
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Phase 1: Preparation

Phase 2: Waste Handling

Phase 3: Final Disposal
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Caption: Workflow for the safe handling and disposal of Diethylphosphoramidous dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. static.cymitquimica.com [static.cymitquimica.com]

3. Page loading... [guidechem.com]

4. Dichloro(diethylamino)phosphine | C4H10Cl2NP | CID 2733289 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. tcichemicals.com [tcichemicals.com]

6. Diethylphosphoramidous dichloride 97 1069-08-5 [sigmaaldrich.com]

7. fishersci.com [fishersci.com]

8. DIETHYLPHOSPHORAMIDOUS DICHLORIDE | 1069-08-5 [chemicalbook.com]

9. tcichemicals.com [tcichemicals.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of Diethylphosphoramidous Dichloride: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086145#diethylphosphoramidous-dichloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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